3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol

• Molecular Formula: C13H16FN3O
• Molecular Weight: 249.28 g/mol
• IUPAC Name: 3-[[[1-(2-fluoroethyl)-4-methylpyrazol-3-yl]amino]methyl]phenol
• InChI: InChI=1S/C13H16FN3O/c1-10-9-17(6-5-14)16-13(10)15-8-11-3-2-4-12(18)7-11/h2-4,7,9,18H,5-6,8H2,1H3,(H,15,16)
• InChI Key: DVBSBKMFIZPXAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1NCC2=CC(=CC=C2)O)CCF

Description

3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol is a chemical compound designed for research and development purposes, strictly for Research Use Only and not intended for diagnostic or therapeutic applications in humans. The compound features a pyrazole core, a privileged scaffold in medicinal chemistry known for its diverse biological activities . Specifically, the aminopyrazole moiety is a versatile framework that can interact with multiple biological targets, making it highly valuable in drug discovery . Pyrazole and pyrazolone derivatives have demonstrated significant antimicrobial properties in scientific studies, showing activity against a range of Gram-positive bacteria, including resistant strains like Methicillin-resistant Staphylococcus aureus (MRSA) . The structural motif of a fluoroethyl group attached to the pyrazole nitrogen, as seen in this compound, is a common feature in bioactive molecules and is frequently explored in the design of potential pharmaceuticals . This compound is of particular interest to researchers in the fields of medicinal chemistry and antibacterial drug discovery . It serves as a key synthetic intermediate or a candidate for Structure-Activity Relationship (SAR) investigations, helping scientists understand how structural changes affect biological potency . Researchers utilize such compounds to develop novel therapeutic agents aimed at challenging biological targets and addressing the growing threat of antibiotic resistance.

Preparation Methods

Key Steps:

• Condensation of Hydrazine Derivatives :

  • Reagents : Hydrazine hydrate or substituted hydrazines react with β-keto esters or aldehydes under acidic or basic conditions.

  • Conditions : Reflux in ethanol or DMSO at 80–100°C for 6–12 hours.

  • Example : Reaction of hydrazine with acetoacetate esters yields 5-methylpyrazole intermediates.

• Regioselective Functionalization :

  • The pyrazole ring is functionalized at the C3 position for subsequent modifications. This is achieved via electrophilic substitution or nucleophilic displacement , depending on the directing groups present.

Table 1: Pyrazole Core Synthesis Parameters

Parameter	Optimal Range	Impact on Yield/Purity
Temperature	80–100°C	Higher temps reduce side products
Solvent	Ethanol/DMSO	Polar aprotic solvents enhance reaction rates
Reaction Time	6–12 hours	Prolonged time improves conversion

Introduction of the 2-Fluoroethyl Group

The N1 position of the pyrazole is alkylated with a 2-fluoroethyl group to enhance lipophilicity and metabolic stability.

Alkylation Strategies:

• Direct Alkylation :

  • Reagents : 2-Fluoroethyl halides (e.g., 2-fluoroethyl bromide) or tosylates.

  • Conditions : Base-mediated nucleophilic substitution in polar solvents (e.g., DMF or THF) at 40–60°C.

  • Catalysts : Phase-transfer catalysts (e.g., tetrabutylammonium iodide) may improve reaction efficiency.

• Alternative Routes :

  • Fluorination of Ethyl Groups : Post-synthetic fluorination using agents like Selectfluor® or diethylaminosulfur trifluoride (DAST), though this is less common due to regioselectivity challenges.

Table 2: Alkylation Reagents and Conditions

Reagent	Solvent	Temperature	Yield Range
2-Fluoroethyl bromide	DMF	40–60°C	65–85%
2-Fluoroethyl tosylate	THF	25–30°C	70–90%

Formation of the Aminomethyl Bridge

The C3 position of the pyrazole is linked to the phenol moiety via an aminomethyl group. This step involves reductive amination or nucleophilic substitution .

Reductive Amination:

• Reaction Components :

  • Substrates : 3-Amino-4-methylpyrazole and formaldehyde.

  • Reductant : Sodium cyanoborohydride (NaBH3CN) or catalytic hydrogenation (H2/Pd-C).

• Conditions :

  • Solvent : Methanol or ethanol.

  • pH : Mildly acidic (pH 5–6) to stabilize the imine intermediate.

Nucleophilic Substitution:

• Halide Displacement :

  • Reagents : Phenol derivatives with leaving groups (e.g., benzyl chloride).

  • Conditions : Polar aprotic solvents (e.g., DMSO) with a base (e.g., K2CO3).

Table 3: Aminomethyl Bridge Formation

Method	Reagents/Conditions	Yield Range
Reductive Amination	NaBH3CN, MeOH, pH 5–6	60–75%
Nucleophilic Substitution	K2CO3, DMSO, 80°C	70–85%

Purification and Characterization

Post-synthesis purification ensures high product purity (>95%).

Techniques:

• Column Chromatography :

  • Stationary Phase : Silica gel.

  • Eluent : Hexane/ethyl acetate (3:1 to 1:1).

• Recrystallization :

  • Solvent Mixtures : Ethanol/water or methanol/ethyl acetate.

Characterization:

• ¹H NMR : Peaks at δ 8.1–8.3 ppm (pyrazole C-H), δ 4.5–4.7 ppm (-CH₂-NH-), and δ 6.7–7.3 ppm (phenolic protons).

• ¹⁹F NMR : Singlet near δ -215 ppm confirms the 2-fluoroethyl group.

• HPLC-MS : Validates molecular weight (237.28 g/mol) and purity (>98%).

Comparison of Synthetic Routes

Route	Steps	Advantages	Limitations
Stepwise Alkylation	Pyrazole → Alkylation → Bridge Formation	High regioselectivity	Longer reaction times
One-Pot Synthesis	Combined alkylation and bridge formation	Reduced solvent waste	Lower yields (50–60%)
Continuous Flow	Microreactor systems	Improved scalability	High equipment costs

Industrial-Scale Production Considerations

For large-scale synthesis, continuous flow systems and batch reactors are employed to optimize efficiency. Key parameters include:

• Residence Time : <1 minute for rapid reactions.

• Catalyst Recycling : Palladium catalysts for hydrogenation steps .

Chemical Reactions Analysis

3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol can undergo various chemical reactions, including:

Oxidation: This compound may be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The phenol group in the compound can participate in substitution reactions, where the hydroxyl group is replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound’s structure suggests potential biological activity, making it a candidate for studies on enzyme inhibition, receptor binding, and other biochemical interactions.

Medicine: Research may explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific molecular pathways.

Industry: It may find applications in the development of new materials, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol involves its interaction with specific molecular targets. The phenol and pyrazole groups may enable the compound to bind to enzymes, receptors, or other proteins, modulating their activity . The exact pathways and molecular targets involved depend on the specific biological context and require further research to elucidate .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes are compared below with related pyrazole and fluorinated derivatives from literature.

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Features	Reference
3-({[1-(2-Fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol (Target)	Pyrazole + phenol	- N1: 2-Fluoroethyl - C4: Methyl - C3: Aminomethyl-phenol	237.28	Fluorine enhances stability; phenol improves solubility and H-bonding.
Compound 14 (Caspase-3 substrate)	Triazole + peptide chain	- N1: 2-Fluoroethyl - Triazole-linked peptide (2MP-ValAsp-Ser)	~600 (estimated)	Designed for PET/CT imaging of apoptosis; peptide backbone aids targeting.
Compound 15 (Caspase-3 substrate)	Triazole + modified peptide	- N1: 2-Fluoroethyl - Thr(Bzl)Asp linkage	~620 (estimated)	Higher yield (22.2%); benzyloxy group increases lipophilicity.
3-(4-Fluoroanilino)-1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)but-2-en-1-one	Pyrazole + enone + fluoroaniline	- C4: Hydroxy - N1: Phenyl - C3: Fluoroaniline-substituted enone	367.37	Extended conjugation system; fluoroaniline enhances π-π stacking.
1-(4-Aminophenyl)-3-(4-methyl-1H-pyrazol-1-yl)-1H-benzimidazol-2(1H)-one	Benzimidazolone + pyrazole	- N1: 4-Aminophenyl - Pyrazole at C3	305.33	High synthetic yield (60-65%); benzimidazolone core for planar rigidity.
3-{3-[(2,4-Dichlorophenyl)methoxy]phenyl}-1-[(4-fluorophenyl)methyl]-1H-pyrazole	Pyrazole + dichlorophenyl ether	- N1: 4-Fluorobenzyl - C3: Dichlorophenyl ether	427.30	Dichlorophenyl enhances hydrophobic interactions; fluorobenzyl aids binding.

Key Comparative Insights

Fluorination Strategies :

• The target compound’s 2-fluoroethyl group balances metabolic stability and lipophilicity, similar to compounds in . However, fluorophenyl groups (e.g., in and ) prioritize aromatic interactions over aliphatic fluorine’s steric effects.

Functional Group Impact: The phenol group in the target compound distinguishes it from peptide-linked triazoles () and dichlorophenyl ethers (). Phenol’s H-bonding capacity may enhance solubility compared to benzyl-protected analogs (e.g., Thr(Bzl) in Compound 15) .

For example, Compound 15 () achieved 22.2% yield , while benzimidazolone derivatives () reached 60-65% .

Biological Relevance :

• Caspase-3 substrates () leverage fluorine and peptides for imaging applications, whereas the target compound’s lack of a peptide backbone may limit targeting specificity but reduce enzymatic degradation .

Crystallographic and H-Bonding Behavior: While the target’s crystal structure is unreported, highlights phenol’s role in forming robust H-bond networks, which could influence its solid-state packing compared to non-phenolic analogs .

Biological Activity

3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol is an organic compound characterized by a complex structure that includes a fluoroethyl group, a methylpyrazol ring, and a phenolic moiety. This unique combination of functional groups suggests significant potential for various biological activities, particularly in medicinal chemistry.

• Molecular Formula : C13H17ClFN3O
• Molecular Weight : 285.75 g/mol
• CAS Number : 1856045-74-3

Property	Value
Molecular Formula	C13H17ClFN3O
Molecular Weight	285.75 g/mol
IUPAC Name	3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol

The biological activity of this compound is hypothesized to involve its interaction with specific molecular targets, including enzymes and receptors. The fluoroethyl and phenolic groups may enhance binding affinity and selectivity towards these targets.

Potential Targets:

• Enzymes : May inhibit or activate specific enzymes involved in metabolic pathways.
• Receptors : Could act as an agonist or antagonist at various receptor sites, influencing signaling pathways.

Biological Activity Studies

Research indicates that compounds similar to 3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol exhibit diverse pharmacological properties. For instance, pyrazole derivatives have been identified as selective inhibitors of p38 MAP kinase, which is critical in inflammatory responses and cell signaling pathways .

Case Study: Pyrazole Derivatives

A study on a series of pyrazole derivatives demonstrated their potential as selective inhibitors for p38 MAP kinase, showcasing the importance of structural modifications in enhancing biological activity .

Research Findings

• Antimicrobial Activity : Preliminary studies suggest that pyrazole derivatives can exhibit antimicrobial properties, potentially useful in treating infections.
• Anti-inflammatory Effects : Similar compounds have shown promise in reducing inflammation through inhibition of specific kinases involved in inflammatory pathways .
• Cytotoxicity : Some derivatives have been tested for cytotoxic effects against cancer cell lines, indicating potential as anticancer agents.

Comparative Analysis with Similar Compounds

To understand the unique aspects of 3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol, a comparison with structurally similar compounds is essential.

Compound Name	Structural Features	Unique Aspects
4-Fluoro-2-(1-methyl-1H-pyrazol-5-yl)phenol	Contains a pyrazole ring and a fluoro group	Different position of the fluoro group
1-(2-Fluoroethyl)-4-methylpyrazole	Lacks the phenolic moiety	Simpler structure without phenolic functionality
5-Methylpyrazole	A more basic pyrazole structure	No additional functional groups compared to target compound

The integration of both the fluoroethyl and phenolic groups in 3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol enhances its reactivity and potential biological activity compared to simpler analogs.

Q & A

Q. What are the optimal synthetic routes and reaction conditions for preparing 3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol with high purity?

Methodological Answer: The synthesis typically involves multi-step reactions starting with functionalized pyrazole precursors. Key steps include:

• Condensation reactions : Reacting 2-fluoroethylamine derivatives with appropriately substituted aldehydes or ketones under reflux in ethanol or DMSO ().
• Catalytic hydrogenation : Use of palladium on carbon (Pd/C) to reduce intermediates, ensuring regioselectivity ().
• Purification : Column chromatography (silica gel) or recrystallization (ethanol/water mixtures) to achieve >95% purity ().
  Critical Parameters :

Parameter	Optimal Range	Impact on Yield/Purity
Temperature	80–100°C	Higher temps reduce side products ().
Solvent	Ethanol/DMSO	Polar aprotic solvents enhance reaction rates ().
Reaction Time	6–12 hours	Prolonged time improves conversion ().

Q. How can researchers confirm the structural integrity of 3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H NMR : Peaks at δ 8.1–8.3 ppm (pyrazole C-H), δ 4.5–4.7 ppm (-CH₂-NH-), and δ 6.7–7.3 ppm (phenolic protons) confirm connectivity ().
  • ¹⁹F NMR : A singlet near δ -215 ppm verifies the 2-fluoroethyl group ().
• X-ray Crystallography : Determines dihedral angles between aromatic rings (e.g., 16.8–51.7° for similar pyrazoles), critical for assessing molecular planarity ().
• HPLC-MS : Validates purity (>98%) and molecular weight ().

Q. What preliminary biological assays are recommended to evaluate the compound’s therapeutic potential?

Methodological Answer:

• Enzyme inhibition assays : Test against kinases (e.g., JAK family) using fluorescence polarization ().
• Cytotoxicity screening : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) at 10–100 μM concentrations ().
• Solubility studies : Measure logP values via shake-flask method to guide formulation ().

Advanced Research Questions

Q. How does the 2-fluoroethyl substituent influence the compound’s reactivity and bioactivity compared to non-fluorinated analogs?

Methodological Answer:

• Electronic Effects : Fluorine’s electronegativity increases the pyrazole ring’s electron-deficient nature, enhancing hydrogen-bonding interactions with target proteins ().
• Metabolic Stability : Fluorination reduces hepatic clearance (CYP450-mediated) in vitro, as shown by microsomal assays ().
• Comparative Studies : Replace the 2-fluoroethyl group with ethyl or hydroxymethyl analogs and assess IC₅₀ shifts in kinase inhibition assays ().

Q. How can researchers resolve contradictions in biological activity data across different studies?

Methodological Answer:

• Meta-analysis : Compare datasets using standardized protocols (e.g., OECD guidelines for cytotoxicity) ().
• Structural validation : Re-examine compound purity via HPLC and confirm stereochemistry via circular dichroism ().
• Dose-response modeling : Apply Hill equation analysis to account for assay variability ().

Q. What computational strategies are effective for predicting structure-activity relationships (SAR) of this compound?

Methodological Answer:

• Molecular docking : Use AutoDock Vina to model interactions with JAK2 (PDB ID: 4HVS) ().
• QSAR modeling : Train models on pyrazole derivatives’ IC₅₀ data (R² > 0.85) to identify critical substituents ().
• DFT calculations : Analyze frontier molecular orbitals (HOMO-LUMO gap) to predict reactivity ().

Data Contradiction Analysis

Example:
Conflict : Varying synthetic yields (45–70%) reported for similar pyrazoles ( vs. 3).
Resolution :

• Parameter optimization : Adjust stoichiometry (1:1.2 ratio of aldehyde to amine) and use microwave-assisted synthesis to reduce reaction time ().
• Byproduct analysis : Identify side products (e.g., Schiff base intermediates) via LC-MS and suppress them with scavengers ().